Cas no 1189854-98-5 (2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]acetamide)

• Product Name: 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]acetamide
• CAS No: 1189854-98-5
• MF: C₂₂H₂₁FN₄O₂
• MW: 392.426148176193
• CID: 5391468
• Update Time: 2025-10-28

2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5,6,7,8-tetrahydro-4-oxo-7-(phenylmethyl)pyrido[3,4-d]pyrimidine-3(4H)-acetamide
• 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C22H21FN4O2/c23-17-8-6-16(7-9-17)21-25-19-13-26(12-15-4-2-1-3-5-15)11-10-18(19)22(29)27(21)14-20(24)28/h1-9H,10-14H2,(H2,24,28)
• InChI Key： IJIYRAYRXVZLIV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)N(CC(N)=O)C(=O)C2CCN(CC3=CC=CC=C3)CC=2N=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.3±65.0 °C(Predicted)
• pka: 15.68±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]acetamide

Compound CAS No. 1189854-98-5: A Comprehensive Overview of 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]acetamide

The compound with CAS No. 1189854-98-5, known as 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-3-yl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrido[3,4-d]pyrimidine derivatives, which are known for their potential in drug discovery and development.

Pyrido[3,4-d]pyrimidine is a bicyclic heterocyclic system that combines the structural features of pyridine and pyrimidine rings. The presence of this core structure in the compound makes it a promising candidate for various therapeutic applications. Recent studies have highlighted the role of such heterocycles in modulating key biological targets such as kinases and proteases, which are critical in disease pathways like cancer and inflammation.

The benzyl group attached to the pyrido[3,4-d]pyrimidine ring introduces additional electronic and steric effects that can influence the compound's bioavailability and binding affinity to target proteins. Similarly, the fluorophenyl substituent enhances the molecule's lipophilicity and potentially improves its pharmacokinetic properties. These structural features make CAS No. 1189854-98-5 a versatile scaffold for further chemical modifications aimed at optimizing its therapeutic potential.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and transition-metal catalyzed coupling reactions to construct the complex bicyclic framework with high precision. These methods not only enhance the scalability of production but also allow for fine-tuning of substituents to achieve desired biological activities.

In terms of biological activity, CAS No. 1189854-98-5 has demonstrated potent inhibitory effects against several enzymes implicated in chronic diseases. For instance, studies have shown that this compound can effectively inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property positions it as a potential candidate for anti-cancer drug development.

Moreover, the acetamide functional group present in the molecule plays a crucial role in modulating its pharmacodynamic properties. Acetamide groups are known to enhance solubility and reduce toxicity while maintaining stability in physiological environments. These characteristics are essential for developing drugs with favorable safety profiles.

Recent research has also explored the potential of CAS No. 1189854-98-5 as a lead compound for designing novel anti-viral agents. Its ability to interact with viral proteases suggests that it could be adapted into therapies targeting emerging infectious diseases.

The structural complexity of this compound necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its molecular structure and purity.

In conclusion, CAS No. 1189854-98-5, or 2-[7-benzyl-2-(4-fluorophenyl)-4-oxo-pyrido[3,4-d]pyrimidin-3-yllacetamide, represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery pipelines targeting diverse therapeutic areas.